Cas no 81428-01-5 (2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide)

2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide is a specialized sulfonamide derivative featuring a phthalimide (1,3-dioxoisoindol-2-yl) functional group. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate. The sulfonamide moiety enhances its reactivity in nucleophilic substitution reactions, while the phthalimide group offers stability and utility in further derivatization. Its structural features make it suitable for applications in peptide coupling, heterocyclic synthesis, and drug discovery. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions underscore its value in method development and target-oriented synthesis.
2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide structure
81428-01-5 structure
Product Name:2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide
CAS No:81428-01-5
MF:C11H12N2O4S
MW:268.288981437683
MDL:MFCD00717185
CID:4200308
PubChem ID:13343576
Update Time:2025-11-06

2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2H-Isoindole-2-ethanesulfonamide, 1,3-dihydro-N-methyl-1,3-dioxo-
    • 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-methylethanesulfonamide
    • 2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide
    • 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-methylethane-1-sulfonamide
    • MFCD00717185
    • SCHEMBL3757316
    • SB64203
    • H30620
    • CS-0208042
    • ALBB-014169
    • AKOS005174262
    • DB-374628
    • CFVLSHVOFAKUNS-UHFFFAOYSA-N
    • 2-(1,3-Dioxoisoindolin-2-yl)-N-methylethanesulfonamide
    • 1,3-Dihydro-N-methyl-1,3-dioxo-2H-isoindole-2-ethanesulfonamide
    • LS-04446
    • 81428-01-5
    • MDL： MFCD00717185
    • Inchi： 1S/C11H12N2O4S/c1-12-18(16,17)7-6-13-10(14)8-4-2-3-5-9(8)11(13)15/h2-5,12H,6-7H2,1H3
    • InChI Key： CFVLSHVOFAKUNS-UHFFFAOYSA-N
    • SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCS(NC)(=O)=O

Computed Properties

  • Exact Mass: 268.05177804Da
  • Monoisotopic Mass: 268.05177804Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 91.9Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 446.0±47.0 °C at 760 mmHg
  • Flash Point: 223.5±29.3 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide Security Information

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